Cas no 3885-40-3 (Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate)

• Product Name: Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate
• CAS No: 3885-40-3
• MF: C₁₂H₉F₃N₂O₂
• MW: 270.207273244858
• MDL: MFCD08690765
• CID: 1071775
• PubChem ID: 15365257
• Update Time: 2025-10-29

Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate
• 2-Trifluormethyl-3-ethoxycarbonyl-chinoxalin
• 3-trifluoromethyl-quinoxaline-2-carboxylic acid ethyl ester
• AGN-PC-00P0JR
• ethyl 3-(trifluoromethyl)quinoxalin-2-carboxylate
• Ethyl 3-trifluoromethylquinoxaline-2-carboxylate
• ethyltrifluoromethylquinoxalinecarboxylate
• KB-85214
• RP15123
• MFCD08690765
• AKOS000320479
• J-520822
• AG-0704
• DTXSID70572022
• 3885-40-3
• CS-0452093
• HBIZLJRVCDTEIZ-UHFFFAOYSA-N
• ethyl3-(trifluoromethyl)quinoxaline-2-carboxylate

• MDL： MFCD08690765
• Inchi： 1S/C12H9F3N2O2/c1-2-19-11(18)9-10(12(13,14)15)17-8-6-4-3-5-7(8)16-9/h3-6H,2H2,1H3
• InChI Key： HBIZLJRVCDTEIZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)N=C2C=CC=CC2=N1)(F)F

Computed Properties

• Exact Mass: 270.06161202g/mol
• Monoisotopic Mass: 270.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate

Recent Advances in the Application of Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate (CAS: 3885-40-3) in Chemical Biology and Pharmaceutical Research

Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate (CAS: 3885-40-3) is a fluorinated quinoxaline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting infectious diseases and cancer. Recent studies have highlighted its potential as a scaffold for developing novel inhibitors of enzymes and receptors involved in critical cellular pathways.

One of the most notable advancements in the use of Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate is its role in the design of kinase inhibitors. Researchers have demonstrated that modifications to the quinoxaline core can yield compounds with high selectivity and potency against specific kinases, such as EGFR and VEGFR, which are implicated in cancer progression. The trifluoromethyl group at the 3-position enhances the metabolic stability and binding affinity of these inhibitors, making them promising candidates for further preclinical evaluation.

In addition to its applications in oncology, this compound has also been explored as a building block for antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of quinoxaline-based derivatives using Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate as a precursor. These derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa, by targeting bacterial DNA gyrase and topoisomerase IV. The presence of the trifluoromethyl group was found to significantly improve the compounds' permeability across bacterial cell membranes.

Another emerging area of research involves the use of this compound in the development of fluorescent probes for bioimaging. Due to its inherent photophysical properties, Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate has been functionalized to create probes capable of detecting reactive oxygen species (ROS) in live cells. These probes have been instrumental in studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The trifluoromethyl group contributes to the probes' stability and sensitivity, enabling real-time monitoring of ROS levels with high precision.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate. Recent efforts have focused on improving solubility and reducing off-target effects through structural modifications, such as the introduction of polar substituents or prodrug strategies. Computational modeling and high-throughput screening have also been employed to identify optimal candidates for further development.

In conclusion, Ethyl 3-(trifluoromethyl)quinoxaline-2-carboxylate (CAS: 3885-40-3) continues to be a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential to yield biologically active compounds make it a focal point of ongoing research. Future studies are expected to explore its applications in additional therapeutic areas, such as immunomodulation and antiviral therapy, further expanding its impact on the pharmaceutical industry.